Cas no 38038-78-7 (2-Hexanone, 4-(1H-benzimidazol-2-yl)-)
38038-78-7 structure
Product Name:2-Hexanone, 4-(1H-benzimidazol-2-yl)-
CAS No:38038-78-7
MF:C13H16N2O
MW:216.278943061829
CID:1487054
Update Time:2024-08-23
2-Hexanone, 4-(1H-benzimidazol-2-yl)- Chemical and Physical Properties
Names and Identifiers
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- 2-Hexanone, 4-(1H-benzimidazol-2-yl)-
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- Inchi: 1S/C13H16N2O/c1-3-10(8-9(2)16)13-14-11-6-4-5-7-12(11)15-13/h4-7,10H,3,8H2,1-2H3,(H,14,15)
- InChI Key: WRCHLZUALAIIHJ-UHFFFAOYSA-N
- SMILES: CC(=O)CC(C1NC2=CC=CC=C2N=1)CC
Computed Properties
- Exact Mass: 216.12638
Experimental Properties
- Density: 1.127±0.06 g/cm3(Predicted)
- Boiling Point: 420.9±28.0 °C(Predicted)
- PSA: 45.75
- pka: 11.80±0.10(Predicted)
2-Hexanone, 4-(1H-benzimidazol-2-yl)- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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